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Compound of Interest

Compound Name: 4-Ethylbenzoyl chloride

Cat. No.: B099604

For researchers, scientists, and professionals engaged in drug development, the safe handling
of reactive chemical reagents is paramount. This in-depth guide provides a detailed overview of
the safety precautions, handling procedures, and emergency responses related to 4-
Ethylbenzoyl chloride, a compound frequently utilized in organic synthesis. Adherence to
these guidelines is crucial for minimizing risks and ensuring a safe laboratory environment.

Core Safety and Hazard Information

4-Ethylbenzoyl chloride is a corrosive liquid that causes severe skin burns and eye damage.
[1][2] It is harmful if swallowed or in contact with skin and may cause respiratory irritation.[2]
The substance reacts with water, which can result in a violent reaction and the release of heat
and hydrochloric acid.[3]

Quantitative Safety Data

A summary of the key quantitative safety data for 4-Ethylbenzoyl chloride is presented in the
table below for easy reference and comparison.
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Property Value Source
Flash Point 113 °C (235.4 °F) - closed cup [415]
Boiling Point 235-236 °C [4][5]
Density 1.147 g/mL at 25 °C [41[5]
Refractive Index n20/D 1.5479 [4115]
Molecular Weight 168.62 g/mol [2][4]
CAS Number 16331-45-6 [1][4]
EC Number 240-404-6 [1][4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 4-
Ethylbenzoyl chloride to prevent contact and exposure.
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PPE Category

Specification

Source

Eye/Face Protection

Tightly fitting safety goggles
and a face shield (minimum 8-
inch).[1] Use equipment tested
and approved under standards
like NIOSH (US) or EN 166
(EV).

[1]

Skin Protection

Handle with impervious gloves.
[3] Gloves must be inspected
before use, and proper
removal technique should be

followed to avoid skin contact.

[1]

Body Protection

Wear protective clothing.[1][6]
[7] A full suit may be necessary
depending on the scale of

work.

[3]

Respiratory Protection

Use a respirator with an
appropriate filter (e.g., type
ABEK (EN14387)) if vapors or
aerosols are generated.[5]
Work should be conducted in a
well-ventilated area, preferably

under a chemical fume hood.

[8]

[8]

Detailed Handling and Storage Protocols

Strict protocols for handling and storage must be followed to maintain the integrity of 4-

Ethylbenzoyl chloride and ensure the safety of laboratory personnel.

Handling Procedures

o Work Area Preparation:

o Ensure a chemical fume hood is operational and available.[8]
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o Verify that an eyewash station and safety shower are in close proximity to the workstation.

[8]
o Remove all sources of ignition as the substance is combustible.

o Dispensing the Reagent:
o Wear all required PPE before handling the chemical container.[1]
o Do not breathe mists, vapors, or spray.[8]
o Avoid contact with skin, eyes, and clothing.[6]
e During Reaction:
o Use non-sparking tools to prevent ignition.[9]
o Keep the container tightly closed when not in use.[8]
e Post-Handling:
o Wash hands thoroughly after handling.[1]

o Contaminated work clothing should not be allowed out of the workplace and must be
washed before reuse.[10]

Storage Procedures

o Store in a corrosive-resistant container in a dry, cool, and well-ventilated place.[7][8]
» Keep containers tightly closed to prevent moisture contact.[8][10]

» Store locked up and away from incompatible materials such as oxidizing agents and bases.

[1][6]

Emergency and First-Aid Measures

Immediate and appropriate response to an exposure or spill is critical.
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Incident

First-Aid Protocol

Source

Eye Contact

Immediately rinse with plenty
of water for at least 15
minutes, also under the
eyelids.[8] Remove contact
lenses if present and easy to
do.[1] Seek immediate medical
attention.[1][8]

[1](8]

Skin Contact

Take off immediately all
contaminated clothing.[1]
Wash off immediately with
plenty of soap and water for at
least 15 minutes.[1] Call a

physician immediately.[8]

[1](8]

Inhalation

Move the person into fresh air.
[1] If not breathing, give
artificial respiration.[1] Seek

immediate medical attention.

[1]

[1]

Ingestion

Do NOT induce vomiting.[1]
Rinse mouth with water.[1]
Never give anything by mouth
to an unconscious person.[1]

Call a physician immediately.

[1](8]

[1](8]

Spill or Leak

Evacuate personnel to a safe
area.[9] Wear appropriate
PPE.[9] Absorb the spillage
with inert material (e.g., dry
sand, earth) and collect for
disposal in a suitable, closed
container.[7][8] Prevent entry

into drains.[6]

[617]18el
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant
foam, or dry sand.[1][8] Do NOT use water, as a violent reaction may occur.[3]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including hydrogen chloride gas and carbon oxides.[1][8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][8]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 4-Ethylbenzoyl
chloride, from preparation to disposal.

Safe Handling Workflow for 4-Ethylbenzoyl Chloride

Preparation
- Verify fume hood
- Check safety shower/eyewash
- Don PPE

!

Handling & Dispensing
- Work in fume hood 3

- Avoid inhalation/contact
- Use non-sparking tools

During Reaction
- Keep container closed
- Monitor reaction

Emergency Response Post-Handling
- Eye/Skin Contact - Decontaminate work area
- Inhalation/Ingestion - Remove PPE correctly
- Spill/Fire - Wash hands

/

Storage
- Tightly sealed container
- Cool, dry, ventilated area
- Away from incompatibles

Waste Disposal
- Collect in labeled container
- Follow institutional protocols
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Caption: Workflow for the safe handling of 4-Ethylbenzoyl chloride.

This guide is intended to provide comprehensive safety information for trained professionals.
Always refer to the specific Safety Data Sheet (SDS) provided by the supplier before use and
follow all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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